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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term stability of BX048 magnets, a
grade N42 Neodymium (NdFeB) magnet, with other common permanent magnet alternatives.
The information presented is supported by experimental data and established material science
principles to assist in the selection of appropriate magnetic materials for critical applications.

Long-Term Stability of BX048 (N42 NdFeB) Magnets

BX048, being a grade N42 NdFeB magnet, offers a high magnetic energy product, making it
suitable for applications requiring strong magnetic fields in a compact size. However, the long-
term stability of NdFeB magnets is primarily influenced by temperature and environmental
conditions, specifically humidity, which can lead to corrosion.

Under normal operating conditions, the magnetic strength of neodymium magnets diminishes
at a very slow rate, estimated to be approximately 1-2% every 100 years.[1] Studies have
shown that for sintered NdFeB magnets stored at room temperature for over a decade, the loss
of magnetization is minimal.[2] One study on uncoated sintered NdFeB magnets showed
negligible magnetic flux loss in the first six years, with an extrapolated loss of less than 1% over
30 years and around 1.3% over 50 years.[2]

The primary cause of significant magnetic flux loss in NdFeB magnets is typically surface
oxidation and corrosion, which is an irreversible process.[2] Therefore, for applications in humid
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environments, a protective coating is crucial for ensuring the long-term stability of BX048

magnets.

Comparison with Alternative Permanent Magnets

The selection of a permanent magnet often involves a trade-off between magnetic strength,

thermal stability, corrosion resistance, and cost. The following table provides a quantitative

comparison of key properties for NdFeB (like BX048), Samarium Cobalt (SmCo), Alnico, and

Ferrite magnets.

NdFeB (e.g., . .
Samarium . Ferrite
Property BX048 - Grade Alnico .
Cobalt (SmCo) (Ceramic)
N42)
Maximum
Energy Product ~42 MGOe 16 - 30 MGOe 5-10 MGOe 3-4.5MGOe
(BH)max
Remanence (Br) ~1.29-1.32T 0.8-1.15T 06-135T 02-04T
Coercivity (Hci) >12 kOe 6 - 30 kOe 0.5 -2 kOe 3-4.5k0e
Maximum ~80 °C (for
Operating standard N 250- 350 °C 450 - 550 °C 250 - 300 °C
Temperature grades)
Temperature
Coefficient of Br -0.12 -0.03 to -0.05 -0.02 -0.2
(%/°C)
Corrosion Poor (requires Good to
] ) Excellent Excellent
Resistance coating) Excellent
Long-Term ]
. Very Good (with
Stability (at room ] Excellent Excellent Excellent
coating)
temp)
Relative Cost Moderate to High  High High Low
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b3268316?utm_src=pdf-body
https://www.benchchem.com/product/b3268316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Protocols for Long-Term Stability
Testing

To evaluate the long-term stability of permanent magnets like BX048, a standardized testing
protocol is essential. The following outlines a comprehensive methodology.

Objective:

To determine the change in magnetic properties of permanent magnets over an extended
period under specified environmental conditions.

Materials and Equipment:

e Test magnets (e.g., BX048)

Reference magnet (of the same type and batch, stored in a controlled, inert environment)

Gaussmeter or Fluxmeter with a Helmholtz coil

Environmental chamber (for controlled temperature and humidity)

Calipers for dimensional measurement

Microscope for surface inspection

Experimental Procedure:

o |nitial Characterization:

o Measure and record the initial magnetic field strength (e.g., surface field in Gauss or
magnetic moment) of each test and reference magnet at a controlled room temperature
(e.g., 20°C £ 1°C).

o Record the dimensions and weight of each magnet.

o Visually inspect and document the surface condition of each magnet, noting any existing
imperfections.
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o Accelerated Aging (Optional):

o For applications requiring performance at elevated temperatures, an accelerated aging
test can be performed.

o Place the test magnets in an environmental chamber at a specified elevated temperature
(below the magnet's maximum operating temperature) and humidity for a set duration
(e.g., 100, 500, 1000 hours).

o At predefined intervals, remove the magnets from the chamber, allow them to return to the
controlled room temperature, and re-measure their magnetic properties.

e Long-Term Exposure:
o Place the test magnets in the desired test environment. This could be:
= A controlled laboratory environment (e.g., 20°C, 50% RH).

= An environmental chamber with specific temperature and humidity cycling that mimics
the intended application’'s environment.

o Store the reference magnet in a desiccator or an inert gas environment at a constant,
controlled temperature.

e Periodic Measurements:

o At regular intervals (e.g., monthly for the first year, then annually), measure the magnetic
properties of both the test and reference magnets under the same controlled conditions as
the initial characterization.

o The use of a reference magnet helps to account for any calibration drift in the
measurement equipment over time.

o Visually inspect and document any changes in the surface appearance of the test magnets
(e.g., signs of corrosion).

o Data Analysis:
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o Calculate the percentage change in the magnetic property (e.g., magnetic field strength)
for each test magnet relative to its initial value.

o Compare the changes in the test magnets to any changes observed in the reference
magnet to isolate the effect of the test environment.

o Plot the percentage change in the magnetic property as a function of time.

Visualizations
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Caption: Experimental workflow for long-term stability testing of permanent magnets.
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Caption: Comparison of key properties for different types of permanent magnets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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